Cas no 1226427-83-3 (N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide)

• Product Name: N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
• CAS No: 1226427-83-3
• MF: C₁₉H₁₅N₃O₃S₂
• MW: 397.47070145607
• CID: 5434823
• Update Time: 2025-11-06

N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[benzenesulfonyl(methyl)amino]-N-(3-cyanophenyl)thiophene-2-carboxamide
• N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

• Inchi： 1S/C19H15N3O3S2/c1-22(27(24,25)16-8-3-2-4-9-16)17-10-11-26-18(17)19(23)21-15-7-5-6-14(12-15)13-20/h2-12H,1H3,(H,21,23)
• InChI Key： UHOIASCBXMAZNY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C#N)=C2)=O)SC=CC=1N(S(C1=CC=CC=C1)(=O)=O)C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

Introduction to N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide (CAS No: 1226427-83-3)

N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide (CAS No: 1226427-83-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines elements of thiophene, cyano, and sulfonamide functionalities, making it a promising candidate for various biochemical applications.

The molecular framework of N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide incorporates a thiophene ring, which is a key heterocyclic component frequently found in biologically active molecules. The presence of the cyano group at the 3-position of the phenyl ring and the sulfonamide moiety at the 3-position of the thiophene ring introduces unique electronic and steric properties that can influence its interactions with biological targets. This structural complexity makes it an intriguing subject for further investigation in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide has emerged as a compound of interest due to its potential pharmacological properties. The sulfonamide group, in particular, is well-known for its role in medicinal chemistry as a bioisostere that can modulate enzyme activity and receptor binding. The incorporation of this group into the molecular structure of N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide suggests that it may exhibit significant biological activity.

The cyano group contributes to the electron-withdrawing nature of the molecule, which can influence its reactivity and binding affinity. Additionally, the thiophene ring is known to be a versatile scaffold in medicinal chemistry, with applications ranging from antiviral to anticancer agents. The combination of these functional groups in N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide positions it as a potential lead compound for further exploration in therapeutic research.

Recent studies have highlighted the importance of heterocyclic compounds in drug design due to their ability to interact with biological targets in multiple ways. The structural features of N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide, including the thiophene ring and sulfonamide group, suggest that it may have applications in modulating various biological pathways. For instance, sulfonamides are known to interact with enzymes and receptors, making them valuable in the development of antimicrobial and anti-inflammatory agents.

The synthesis of N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the preparation of key intermediates such as 3-cyanophenylboronic acid and N-methylbenzenesulfonyl chloride. These intermediates are then coupled with thiophene derivatives through palladium-catalyzed cross-coupling reactions. Subsequent functional group transformations, including carboxylation and amidation, yield the final product.

The chemical synthesis of this compound necessitates rigorous quality control measures to ensure that impurities do not affect its biological activity. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to characterize the compound and confirm its identity. These methods provide detailed information about the molecular structure, purity, and chemical properties of N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide.

In terms of pharmacological potential, N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide has been investigated for its possible applications in treating various diseases. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The sulfonamide group is particularly interesting as it can modulate enzyme activity by forming hydrogen bonds with amino acid residues in protein targets.

The thiophene ring also contributes to the pharmacological profile of this compound by providing a hydrophobic core that can interact with lipid-rich regions of biological membranes. This interaction can influence drug permeability across cell membranes, which is crucial for achieving therapeutic efficacy. Additionally, the cyano group may participate in hydrogen bonding or other non-covalent interactions with biological targets, further enhancing binding affinity.

Ongoing research aims to explore the full potential of N-(3-cyanophenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide) as a lead compound for drug development. This includes evaluating its efficacy in preclinical models and identifying potential side effects or toxicities. Collaborative efforts between synthetic chemists, pharmacologists, and biochemists are essential for translating laboratory findings into clinical applications.

The development of novel therapeutic agents relies heavily on advancements in synthetic chemistry and computational methods. Computational modeling techniques such as molecular docking and virtual screening are increasingly used to predict how compounds like N-() will interact with biological targets. These methods can accelerate the drug discovery process by identifying promising candidates before expensive experimental trials are conducted.

In conclusion, N-() represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and potential biological activity. The combination of thiophene, cyano, and sulfonamide functionalities makes it a versatile compound with applications across multiple therapeutic areas. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent.